Cas no 35726-62-6 ((2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid
• CAS No: 35726-62-6
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• MDL: MFCD00274757
• CID: 54487
• PubChem ID: 10859837
• Update Time: 2025-08-03

(2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Cbz-L-glutamic acid 5-ethyl ester
• N-Benzyloxycarbonyl-L-glutamic acid gamma-ethyl ester
• Cbz-Glu(OEt)-OH
• Z-L-Glu(ET)-OH
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-ethoxy-5-oxopentanoicacid
• Cbz-l-glu(et)-oh
• Z-GLU(OET)-OH
• (4S)-4-benzyloxycarbonylamino-4-carbonylpentanoic acid ethyl ester
• (S)-2-(benzyloxycarbonylamino)-5-ethoxy-5-oxopentanoic acid
• N-benzyloxycarbonyl-L-glutamic acid-5-ethyl ester
• N-Benzyloxycarbonyl-L-glutaminsaeure-5-aethylester
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-ethoxy-5-oxopentanoic acid
• HRFYEAOTNUSCGI-LBPRGKRZSA-N
• PubChem20183
• N-CBZ-L-Glu(ET)-OH
• VZ33232
• AX8016052
• X3375
• ST24035812
• N-(Benzyloxycarbonyl)glutamic acid 5-ethyl ester
• 726Z626
• N-((benzyloxy)carbonyl)5-O-ethyl-L-glutamic acid
• N
• (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid
• SCHEMBL715494
• n-((benzyloxy)carbonyl)-5-o-ethyl-l-glutamic acid
• DS-16198
• EN300-316917
• C15H19NO6
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-ETHOXY-5-OXOPENTANOIC ACID
• 35726-62-6
• (2S)-5-ethoxy-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• CS-0151536
• N-alpha-BenZyloxycarbonyl-L-glutamic-acid-gamma-ethyl ester (CbZ-Glu(OEt)-OH)
• AKOS015889973
• MFCD00274757

• MDL： MFCD00274757
• Inchi： 1S/C15H19NO6/c1-2-21-13(17)9-8-12(14(18)19)16-15(20)22-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,16,20)(H,18,19)/t12-/m0/s1
• InChI Key： HRFYEAOTNUSCGI-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 309.12100
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 1.6

Experimental Properties

• PSA: 101.93000
• LogP: 2.10020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid

(2S)-2-{(Benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS number 35726-62-6, known as (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyloxycarbonyl (Cbz) group, an ethoxy substituent, and a pentanoic acid backbone. The (S)-configuration at the second carbon atom adds to its stereochemical complexity, making it a valuable compound for studying chiral recognition and catalysis.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of peptide-based drugs and as a building block in organic synthesis. The benzyloxycarbonyl group, often abbreviated as Cbz, is a well-known protecting group for amino acids. Its presence in this molecule makes it an ideal candidate for exploring peptide synthesis and modification techniques. Researchers have demonstrated that the Cbz group can be selectively removed under specific conditions, enabling precise control over the reactivity of the amino acid derivative.

The ethoxy group at the fifth carbon position introduces additional functional diversity to the molecule. This substituent not only enhances the solubility of the compound but also plays a crucial role in stabilizing certain conformations of the molecule. Recent computational studies have shown that the ethoxy group can influence the electronic properties of the adjacent carbonyl group, thereby affecting the overall reactivity of the compound. This insight has led to new strategies for optimizing reaction conditions in organic synthesis.

The pentanoic acid backbone of this compound provides a versatile platform for further chemical modifications. By altering substituents at different positions along the chain, chemists can tailor the molecule's properties for specific applications. For instance, modifying the ethoxy group or introducing additional functional groups can lead to derivatives with enhanced bioavailability or improved pharmacokinetic profiles. These possibilities have made this compound a focal point in drug discovery efforts targeting various therapeutic areas.

In terms of synthesis, (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid can be prepared through several routes, including stepwise assembly and convergent synthesis. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective methods for constructing this molecule. For example, researchers have employed chiral catalysts to achieve high enantiomeric excess during key steps of its synthesis, such as the formation of the Cbz-amino acid intermediate.

The application of this compound extends beyond traditional organic synthesis. Its use as a chiral auxiliary has been explored in various reactions, where it helps induce asymmetry in otherwise symmetric molecules. This approach has been particularly useful in synthesizing complex natural products and bioactive compounds. Moreover, recent studies have investigated its role as a ligand in transition-metal-catalyzed reactions, where it enhances catalytic activity and selectivity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring accurate identification and quality control during synthesis and purification processes.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-5-ethoxy-5-oxopentanoic acid is a versatile and intriguing molecule with diverse applications in organic chemistry and pharmaceutical research. Its unique structure, stereochemical properties, and functional groups make it a valuable tool for advancing synthetic methodologies and drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future advancements in these fields.